Cas no 61599-73-3 (Phospholane, 1-mercapto-, 1-oxide)

Phospholane, 1-mercapto-, 1-oxide structure
61599-73-3 structure
Product Name:Phospholane, 1-mercapto-, 1-oxide
CAS No:61599-73-3
MF:C4H9OPS
MW:136.152420759201
CID:473344
PubChem ID:23415847
Update Time:2025-04-19

Phospholane, 1-mercapto-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • Phospholane, 1-mercapto-, 1-oxide
    • 1-hydroxy-1-sulfanylidene-1λ<sup>5</sup>-phospholane
    • 61599-73-3
    • 1-Hydroxy-1lambda~5~-phospholane-1-thione
    • DTXSID70633708
    • Inchi: 1S/C4H9OPS/c5-6(7)3-1-2-4-6/h1-4H2,(H,5,7)
    • InChI Key: ITKGEFRLVOAPCH-UHFFFAOYSA-N
    • SMILES: S=P1(CCCC1)O

Computed Properties

  • Exact Mass: 136.01127
  • Monoisotopic Mass: 136.01117308g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 1.81760

Phospholane, 1-mercapto-, 1-oxide Related Literature

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